Cas no 1222199-29-2 (2-(pyrimidin-5-yl)acetic acid hydrochloride)

• Product Name: 2-(pyrimidin-5-yl)acetic acid hydrochloride
• CAS No: 1222199-29-2
• MF: C₆H₇ClN₂O₂
• MW: 174.584980249405
• MDL: MFCD28118536
• CID: 4563592
• PubChem ID: 67009943
• Update Time: 2025-10-19

2-(pyrimidin-5-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(pyrimidin-5-yl)acetic acid hydrochloride

• MDL： MFCD28118536
• Inchi： 1S/C6H6N2O2.ClH/c9-6(10)1-5-2-7-4-8-3-5;/h2-4H,1H2,(H,9,10);1H
• InChI Key： CQLBGLUNQXPKSB-UHFFFAOYSA-N
• SMILES： C(C1=CN=CN=C1)C(=O)O.Cl

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

2-(pyrimidin-5-yl)acetic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 2-(pyrimidin-5-yl)acetic acid hydrochloride

Introduction to 2-(pyrimidin-5-yl)acetic acid hydrochloride (CAS No: 1222199-29-2)

2-(pyrimidin-5-yl)acetic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 1222199-29-2, is a significant compound in the realm of pharmaceutical and biochemical research. This compound belongs to the class of pyrimidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development.

The core structure of 2-(pyrimidin-5-yl)acetic acid hydrochloride features a pyrimidine ring linked to an acetic acid moiety, with the hydrochloride salt indicating the presence of a chloride ion. Pyrimidine derivatives are well-documented for their roles in various biological processes, including DNA and RNA synthesis, enzyme inhibition, and modulation of signaling pathways. The acetic acid side chain further expands its functional potential, allowing for modifications that can enhance binding affinity or metabolic stability.

In recent years, 2-(pyrimidin-5-yl)acetic acid hydrochloride has been explored in several cutting-edge research areas. One notable application lies in its use as a scaffold for developing small-molecule inhibitors targeting kinases and other enzymes involved in cancer progression. Kinases play a pivotal role in cell signaling cascades, and their dysregulation is often associated with tumor growth and metastasis. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop more effective anticancer therapies.

Moreover, studies have highlighted the potential of 2-(pyrimidin-5-yl)acetic acid hydrochloride in modulating inflammatory pathways. Chronic inflammation is a hallmark of numerous diseases, including autoimmune disorders and metabolic syndromes. The compound’s ability to interact with specific enzymes and receptors involved in inflammation suggests its utility in developing anti-inflammatory agents. Preclinical trials have demonstrated promising results in reducing pro-inflammatory cytokine production and attenuating inflammatory responses in animal models.

Another emerging field where 2-(pyrimidin-5-yl)acetic acid hydrochloride shows promise is neurodegenerative disease research. Pyrimidine-based compounds have been investigated for their potential to cross the blood-brain barrier and exert neuroprotective effects. Research indicates that this compound may help mitigate neuronal damage by inhibiting oxidative stress and promoting neurogenesis. These findings are particularly relevant given the growing burden of neurodegenerative diseases such as Alzheimer’s and Parkinson’s.

The synthetic chemistry of 2-(pyrimidin-5-yl)acetic acid hydrochloride also deserves mention. The synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods and green chemistry principles have enabled more efficient production processes, reducing waste and energy consumption. These innovations align with the broader goal of sustainable pharmaceutical manufacturing.

In conclusion, 2-(pyrimidin-5-yl)acetic acid hydrochloride (CAS No: 1222199-29-2) is a versatile compound with significant implications in pharmaceutical research. Its unique structural features make it a valuable tool for developing novel therapeutics targeting cancer, inflammation, and neurodegenerative diseases. As research continues to uncover new applications, this compound is poised to play an increasingly important role in drug discovery and development.